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Compound of Interest

Compound Name: CFI02

Cat. No.: B1231813 Get Quote

Technical Support Center: CFI-400945
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with the Polo-

like kinase 4 (PLK4) inhibitor, CFI-400945. This guide focuses on addressing common solubility

issues encountered during in vitro experiments.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing a stock solution of CFI-400945?

A1: The recommended solvent for preparing a stock solution of CFI-400945 is high-quality,

anhydrous dimethyl sulfoxide (DMSO).[1][2] CFI-400945 is highly soluble in DMSO.[1][3][4][5] It

is also soluble in ethanol.[1][3] However, it is practically insoluble in water.[1][3] To ensure

maximum solubility, it is crucial to use fresh, anhydrous DMSO, as moisture can reduce the

solubility of the compound.[1]

Q2: What is the maximum recommended final concentration of DMSO in my in vitro assay?

A2: To avoid solvent-induced toxicity to your cells, the final concentration of DMSO in your cell

culture medium should be kept as low as possible, typically below 0.5%.[6] It is essential to

include a vehicle control (medium with the same final concentration of DMSO) in your

experiments to account for any effects of the solvent on cell viability and function.
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Q3: I observed precipitation when I diluted my CFI-400945 DMSO stock solution into my

aqueous cell culture medium. What should I do?

A3: Precipitation upon dilution into aqueous solutions is a common issue with hydrophobic

compounds like CFI-400945. Please refer to the detailed "Troubleshooting Guide for CFI-

400945 Precipitation" in the section below for a stepwise approach to resolving this issue.

Q4: What are the known off-target effects of CFI-400945?

A4: While CFI-400945 is a potent and selective inhibitor of PLK4, it has been shown to have

some off-target activity, most notably against Aurora B kinase (AURKB).[7][8] This is an

important consideration when interpreting experimental results, as inhibition of AURKB can

lead to cytokinesis failure and polyploidy, phenotypes that can overlap with those expected

from PLK4 inhibition.[7]

Quantitative Solubility Data
The following table summarizes the reported solubility of CFI-400945 in various solvents.

Solvent Concentration Molarity (approx.) Reference

DMSO ≥109.8 mg/mL ~205 mM [3]

DMSO 100 mg/mL ~187 mM [1][4][5]

Ethanol ≥93 mg/mL ~174 mM [3]

Ethanol 100 mg/mL ~187 mM [1]

Water Insoluble - [1][3]

Molecular Weight of CFI-400945: 534.67 g/mol

Troubleshooting Guide for CFI-400945 Precipitation
This guide provides a systematic approach to resolving precipitation issues when preparing

working solutions of CFI-400945 for in vitro experiments.
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Start: Precipitation Observed

Step 1: Review Stock Solution Preparation

Step 2: Optimize Dilution Method

Step 3: Consider Co-solvents (Advanced)

Outcome

Precipitation
Observed

Use fresh, anhydrous DMSO for stock solution.

Start Troubleshooting

Ensure complete dissolution of CFI-400945 in DMSO.
(Vortexing or gentle warming may help)

Perform a stepwise (serial) dilution.
Avoid adding a small volume of concentrated stock

directly to a large volume of aqueous medium.

Pre-warm the cell culture medium to 37°C
before adding the inhibitor.

Gently mix the solution immediately after adding
the inhibitor to the medium.

Prepare an intermediate dilution in a co-solvent
like PEG300 or Tween 80 before final dilution in medium.

If precipitation persists

Precipitation
Resolved

Successful Preparation

Note: The use of co-solvents may have
independent effects on your cells.

Always include appropriate vehicle controls.

Successful Preparation
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Stock Solution Preparation

Working Solution Preparation

Weigh CFI-400945 Powder Add Anhydrous DMSO Vortex/Warm to Dissolve Aliquot for Storage Store at -20°C / -80°C

Thaw Stock Aliquot Prepare Intermediate Dilution
in Warm Medium

Prepare Final Dilution
in Warm Medium Mix Gently & Immediately Use in Experiment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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